5,5-Diethoxy-7,8-dihydro-6H-quinolin-6-amine

• IUPAC Name: 5,5-diethoxy-7,8-dihydro-6H-quinolin-6-amine
• InChI: InChI=1S/C13H20N2O2/c1-3-16-13(17-4-2)10-6-5-9-15-11(10)7-8-12(13)14/h5-6,9,12H,3-4,7-8,14H2,1-2H3
• InChI Key: WBFVBRPSJGGWPC-UHFFFAOYSA-N
• Canonical SMILES: CCOC1(C(CCC2=C1C=CC=N2)N)OCC
• Molecular Formula: C13H20N2O2
• Molecular Weight: 236.31 g/mol

Description

Physical And Chemical Properties Analysis

The physical and chemical properties of “5,5-Diethoxy-7,8-dihydro-6H-quinolin-6-amine” are not well-documented in the available resources. Its molecular formula is C13H20N2O2 and it has a molecular weight of 236.315.

Scientific Research Applications

Chemical Synthesis and Diversity

5,5-Diethoxy-7,8-dihydro-6H-quinolin-6-amine, due to its unique structure, has potential applications in the field of chemical synthesis, offering pathways to diverse chemical libraries. A related compound, 5,6,7,8-tetrahydro-1H-imidazo[4,5-g]quinoxalin-6-ones, was synthesized through a solid-phase synthesis technique, highlighting the method's utility in generating compounds with three points of diversity, which could imply similar synthetic applicability for 5,5-Diethoxy-7,8-dihydro-6H-quinolin-6-amine in creating varied chemical entities for further biological evaluation or material science applications (Mazurov, 2000).

Biological Activity

Compounds structurally related to 5,5-Diethoxy-7,8-dihydro-6H-quinolin-6-amine have been explored for their biological activities. For instance, novel pyrazolo[3,4-d]pyrimidine derivatives have been synthesized for potential antimicrobial activity, demonstrating the broader class of quinolin-amine derivatives' potential in contributing to antimicrobial drug discovery (Holla et al., 2006). This suggests that 5,5-Diethoxy-7,8-dihydro-6H-quinolin-6-amine could also serve as a precursor or scaffold in the development of new antimicrobial agents.

Fluorescent Probes and Labeling

The structure of 5,5-Diethoxy-7,8-dihydro-6H-quinolin-6-amine indicates potential utility in the development of fluorescent probes. A closely related compound, 6-methoxy-4-quinolone, has been identified as a novel fluorophore displaying strong fluorescence in a wide pH range, suggesting that 5,5-Diethoxy-7,8-dihydro-6H-quinolin-6-amine could be explored for similar applications (Hirano et al., 2004). This makes it a promising candidate for developing new fluorescent labeling reagents or probes for biomedical analysis, given its potential for strong fluorescence and stability across a broad pH range.

Anticorrosive Agents

The chemical versatility of quinoline derivatives extends to applications in materials science, such as anticorrosion agents. While not directly studied, 5,5-Diethoxy-7,8-dihydro-6H-quinolin-6-amine's structural relatives, 8-hydroxyquinoline derivatives, have been investigated for their anticorrosion performance on mild steel in acidic media (Douche et al., 2020). This suggests the potential for exploring 5,5-Diethoxy-7,8-dihydro-6H-quinolin-6-amine as a novel anticorrosion agent, capitalizing on its structural properties to enhance metal protection in corrosive environments.

Future Directions

The future directions for the study and use of “5,5-Diethoxy-7,8-dihydro-6H-quinolin-6-amine” are not clear from the available resources. Given its structural similarity to other compounds with biological activity, it could be of interest in pharmaceutical research.